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Compound of Interest

Compound Name: Efegatran sulfate

Cat. No.: B1671125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Efegatran
sulfate solutions in a laboratory environment. Efegatran sulfate is a potent, direct, and

reversible inhibitor of thrombin (Factor IIa), a key serine protease in the coagulation cascade.

These guidelines will facilitate the accurate and effective use of this compound in in-vitro

research applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Efegatran and its sulfate salt is

provided in the table below. This information is essential for accurate solution preparation and

experimental design.
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Property
Efegatran (Parent
Compound)

Efegatran Sulfate

Synonyms LY-294468, GYKI-14766 LY-294468 sulfate

Molecular Formula C₂₁H₃₂N₆O₃ C₂₁H₃₄N₆O₇S

Molecular Weight 416.52 g/mol [1] 514.60 g/mol [2]

CAS Number 105806-65-3[1] 126721-07-1[2]

Physical Form Solid Solid

Storage (Solid)

Store at -20°C for long-term

storage. Can be stored at

room temperature for short

periods.[2]

Mechanism of Action: Direct Thrombin Inhibition
Efegatran directly inhibits thrombin by binding to its active site, thereby preventing the

conversion of fibrinogen to fibrin, a critical step in the formation of a blood clot. Unlike indirect

thrombin inhibitors (e.g., heparin), its action is independent of antithrombin III. This direct

inhibition also attenuates thrombin-mediated activation of platelets and other coagulation

factors.
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Start: Efegatran Sulfate Powder

Weigh Powder

Choose Solvent
(e.g., Water or DMSO)

Add Solvent to Desired Concentration

Vortex/Sonicate to Dissolve

Aliquot into Small Volumes

Store at -20°C or -80°C

Ready for Experimental Use

 

Start

Prepare Reagents:
- Efegatran dilutions
- Thrombin solution

- Chromogenic substrate

Add Efegatran/Buffer to Plate

Add Thrombin Solution

Incubate at 37°C

Add Chromogenic Substrate

Measure Absorbance at 405 nm

Analyze Data (Calculate % Inhibition, IC₅₀)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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